Cas no 869791-42-4 (N-Methyl Pemetrexed)

N-methyl pemetrexed is an impurity of pemetrexed N-methyl pemetrexed is an antifolate cytotoxic agent that can be used in cancer research

N-Methyl Pemetrexed structure

Product Name:N-Methyl Pemetrexed

CAS No:869791-42-4

Molecular Formula:C₂₁H₂₃N₅O₆

Molecular Weight:441.437224626541

CID:1062287

PubChem ID:91974867

N-Methyl Pemetrexed Properties

Names and Identifiers

- N-Methyl Pemetrexed
- N-[4-[2-(2-Amino-4,7-dihydro-1-methyl-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid (ACI)
- Pemetrexed disodium heptahydrate impurity A [EP]
- HY-137773
- 869791-42-4
- DA-56213
- (S)-2-(4-(2-(2-Amino-1-methyl-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
- PeMetrexed EP IMpurity A
- N-(4-(2-(2-Amino-4,7-dihydro-1-methyl-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid
- UNII-QDJ47U4SYL
- (2S)-2-[[4-[2-(2-amino-1-methyl-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]-pentanedioic acid
- (S)-2-(4-(2-(2-Imino-1-methyl-4-oxo-2,3,4,7-tetrahydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
- (4-(2-(2-Amino-1-methyl-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid
- (2S)-2-[[4-[2-(2-Amino-1-methyl-4-oxo-7H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
- (2S)-2-[[4-[2-(2-Amino-1-methyl-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic Acid
- L-Glutamic acid, N-(4-(2-(2-amino-4,7-dihydro-1-methyl-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-
- PEMETREXED DISODIUM HEPTAHYDRATE IMPURITY A [EP IMPURITY]
- QDJ47U4SYL
- CS-0141870
- (2S)-2-((4-(2-(2-Amino-1-methyl-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)amino)-pentanedioic acid
- +Expand
- InChIKey： JKULRGFPYBAJTE-AWEZNQCLSA-N
- Inchi： 1S/C21H23N5O6/c1-26-17-16(19(30)25-21(26)22)13(10-23-17)7-4-11-2-5-12(6-3-11)18(29)24-14(20(31)32)8-9-15(27)28/h2-3,5-6,10,14,23H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H,31,32)(H2,22,25,30)/t14-/m0/s1
- SMILES： C(C1=CNC2N(C(=NC(C1=2)=O)N)C)CC1C=CC(C(=O)N[C@H](C(=O)O)CCC(=O)O)=CC=1

Computed Properties

Exact Mass: 441.16483347g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Monoisotopic Mass: 441.16483347g/mol
Heavy Atom Count: 32
Complexity: 779
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 178Å²

N-Methyl Pemetrexed Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AH89657-2.5mg	PeMetrexed EP IMpurity A	869791-42-4	2.5mg	$331.00	2024-04-19
MedChemExpress	HY-137773-5mg	N-Methyl pemetrexed	869791-42-4	5mg	￥10000	2022-08-31
TRC	M325465-2.5mg	N-Methyl Pemetrexed	869791-42-4	2.5mg	$ 216.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-483789-10 mg	N-Methyl Pemetrexed,	869791-42-4	10mg	￥2,708.00	2023-07-10

N-Methyl Pemetrexed Synthesis

Synthetic Circuit 1

869791-50-4

869791-42-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3.0

Reference

Synthesis and physicochemical characterization of the impurities of pemetrexed disodium, an anticancer drug

Michalak, Olga; et al, Molecules, 2015, 20(6), 10004-10031

Synthetic Circuit 2

357166-29-1

74-88-4

869791-42-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethylformamide ; 40 h, 24 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 24 °C
1.3 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; pH 3.5

Reference

Determination of the Source of the N-Methyl Impurity in the Synthesis of Pemetrexed Disodium Heptahydrate

Kjell, Douglas P.; et al, Organic Process Research & Development, 2005, 9(6), 738-742

Synthetic Circuit 3

146943-43-3

104-15-4

74-88-4

869791-42-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethylformamide ; 72 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3.0

Reference

Synthesis and physicochemical characterization of the impurities of pemetrexed disodium, an anticancer drug

Michalak, Olga; et al, Molecules, 2015, 20(6), 10004-10031

Synthetic Circuit 4

1209465-70-2

1118-89-4

104-15-4

869791-42-4

Reaction Conditions

1.1 2 h
1.2 Reagents: Water ; 15 min
1.3 Solvents: Ethanol ; 2 h, reflux
2.1 Reagents: Triethylamine Solvents: Dimethylformamide ; 72 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3.0

Reference

Synthesis and physicochemical characterization of the impurities of pemetrexed disodium, an anticancer drug

Michalak, Olga; et al, Molecules, 2015, 20(6), 10004-10031

Synthetic Circuit 5

137281-39-1

3140-73-6

869791-42-4

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine Solvents: Dimethylformamide , Dichloromethane ; 2 h, 38 - 40 °C
2.1 2 h
2.2 Reagents: Water ; 15 min
2.3 Solvents: Ethanol ; 2 h, reflux
3.1 Reagents: Triethylamine Solvents: Dimethylformamide ; 72 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3.0

Reference

Synthesis and physicochemical characterization of the impurities of pemetrexed disodium, an anticancer drug

Michalak, Olga; et al, Molecules, 2015, 20(6), 10004-10031